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Compound of Interest

Compound Name: XST-14

Cat. No.: B8146248

Audience: Researchers, scientists, and drug development professionals.
Introduction

XST-14 is a potent, competitive, and highly selective inhibitor of Unc-51 like autophagy
activating kinase 1 (ULK1), with an IC50 value of 26.6 nM.[1][2][3] By inhibiting ULK1, XST-14
disrupts the initiation of the autophagy pathway, leading to the induction of apoptosis in cancer
cells.[1][2] These characteristics make it a valuable tool for research in oncology, particularly in
the study of hepatocellular carcinoma (HCC).[1] Proper preparation of XST-14 stock solutions
Is critical for obtaining accurate and reproducible experimental results. This document provides
detailed protocols for the preparation, storage, and handling of XST-14 for both in vitro and in
Vivo research applications.

Data Presentation: Physicochemical Properties and
Solubility

A summary of the key quantitative data for XST-14 is presented in the table below for easy
reference.
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Property Value Source
Molecular Weight 291.34 g/mol [11[3]
Formula Ci16H21NOa [1][4]
CAS Number 2607143-50-8 [1][3]
Purity >98% [4]
Appearance Solid [4]

Solubility (DMSO)

250 mg/mL (858.10 mM)

(ultrasonic assistance may be

[1]3]

required)
Solubility (Ethanol) =10 mg/mL [4]
Storage Temperature (Solid) -20°C [1]14]

Storage Temperature (Stock

Solution)

-20°C (for up to 1 month) or
-80°C (for up to 6 months)

[5]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration XST-14
Stock Solution for In Vitro Use

This protocol describes the preparation of a 10 mM XST-14 stock solution in DMSO.

Materials:

XST-14 solid powder

Vortex mixer

Ultrasonic water bath

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials
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Calibrated micropipettes and sterile tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination of the stock solution.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of
XST-14 needed using the following formula: Mass (mg) = Molarity (mol/L) * Volume (L) *
Molecular Weight ( g/mol ) * 1000 (mg/g) Mass (mg) = 0.010 mol/L * 0.001 L * 291.34 g/mol *
1000 mg/g = 2.91 mg

Weighing: Carefully weigh out 2.91 mg of XST-14 powder and transfer it to a sterile
microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing the
XST-14 powder.

Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the solid does not fully dissolve, place the tube in an ultrasonic water bath for 5-10
minutes.[1][3] Gentle warming to 37°C can also aid in dissolution.[5]

o Visually inspect the solution to ensure there are no visible particles.
Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-
50 uL) in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles.[5]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[5]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays
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This protocol describes the dilution of the high-concentration stock solution to final working
concentrations for cell culture experiments. Typical working concentrations for XST-14 in cell-
based assays range from 5 uM to 80 uM.[1]

Materials:

10 mM XST-14 stock solution in DMSO

Appropriate sterile cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

e Thawing: Thaw a single aliquot of the 10 mM XST-14 stock solution at room temperature.
» Serial Dilution (Example for a 10 uM final concentration):

o To prepare a 10 uM working solution in 1 mL of cell culture medium, you will need to
perform a 1:1000 dilution.

o Add 1 pL of the 10 mM stock solution to 999 uL of pre-warmed cell culture medium.
o Gently mix by pipetting up and down or by inverting the tube.

» Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell
culture medium as was used for the XST-14 working solution (e.g., 1 pL of DMSO in 999 pL
of medium).

o Application to Cells: Immediately add the prepared working solutions (and vehicle control) to
your cell cultures.

Mandatory Visualizations
Signaling Pathway Diagram
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Autophagy Pathway Cellular Outcome
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Caption: Mechanism of action of XST-14 in inhibiting autophagy and promoting apoptosis.

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b8146248?utm_src=pdf-body-img
https://www.benchchem.com/product/b8146248?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8146248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Start: Obtain XST-14 Powder

1. Weigh XST-14 Powder

!

2. Dissolve in DMSO

3. Vortex & Ultrasonicate (if needed)

4. Aliquot into Single-Use Vials

5. Store at -20°C or -80°C

End: Ready for Dilution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Preparing XST-14
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8146248#preparing-xst-14-stock-solutions-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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